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Compound of Interest

Compound Name: 10-Norparvulenone

Cat. No.: B2921777 Get Quote

Essential Safety and Handling Guide for 10-
Norparvulenone
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 10-Norparvulenone. The following procedures are

based on best practices for handling fungal metabolites in a laboratory setting.

Chemical Profile:

Property Value

Formal Name
3,4-dihydro-4,8-dihydroxy-7-(hydroxymethyl)-6-

methoxy-1(2H)-naphthalenone

CAS Number 618104-32-8

Molecular Formula C₁₂H₁₄O₅

Source Fungal Metabolite[1]

Personal Protective Equipment (PPE)
When handling 10-Norparvulenone, appropriate personal protective equipment is essential to

minimize exposure and ensure personal safety. All work with filamentous fungi should be
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conducted in a Laminar Airflow Biosafety Cabinet Type 2.[2] For clinical specimens that may

contain pathogenic fungi, Biosafety Level 2 procedures are recommended.[2]

PPE Category Item Specification

Hand Protection Disposable Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety Goggles or Face Shield
Protects against splashes and

airborne particles

Body Protection Laboratory Coat
To prevent skin and clothing

contamination

Respiratory Protection N95 Mask or Respirator

Recommended when handling

the dry, powdered form to

prevent inhalation[2][3]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of 10-
Norparvulenone and the safety of laboratory personnel.

Procedure Step-by-Step Guidance

Receiving and Storage

1. Upon receipt, inspect the container for any

damage or leaks. 2. Store in a cool, dry, and

well-ventilated area away from incompatible

materials. 3. Keep the container tightly sealed.

Preparation of Solutions

1. All manipulations should be performed in a

certified chemical fume hood or a Class II

Biosafety Cabinet.[3][4] 2. Use sterile equipment

to prevent contamination.[5] 3. Handle the

compound in solution whenever possible to

minimize the risk of inhaling dust.[3]

General Handling

1. Avoid contact with skin, eyes, and clothing. 2.

Do not eat, drink, or smoke in the laboratory. 3.

Wash hands thoroughly after handling.
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Disposal Plan
All waste materials contaminated with 10-Norparvulenone must be considered hazardous and

disposed of according to institutional and local regulations.

Waste Type Disposal Procedure

Contaminated Solids

1. Place in a clearly labeled, sealed biohazard

bag or container. 2. Methods such as

incineration or autoclaving are appropriate for

disposal.[6]

Contaminated Liquids

1. Decontaminate with a 1:10 bleach solution or

other approved disinfectant for a minimum of 15

minutes.[7] 2. Dispose of in accordance with

institutional guidelines for chemical waste.

Sharps

1. Place all contaminated sharps (e.g., pipette

tips, needles) in a designated, puncture-

resistant sharps container.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.
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Incident First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

1. Evacuate the area. 2. Wear appropriate PPE.

3. Cover the spill with an absorbent material. 4.

Decontaminate the area with a 1% sodium

hypochlorite solution, allowing at least 15

minutes of contact time.[2] 5. Collect all

contaminated materials in a sealed biohazard

container for proper disposal.

Visualized Workflow for Safe Handling
The following diagram illustrates the standard operational workflow for safely handling 10-
Norparvulenone in a laboratory setting.

Preparation
Handling Post-Handling

Don PPE:
- Lab Coat
- Gloves

- Eye Protection

Prepare Work Area:
- Biosafety Cabinet
- Sterile Equipment

Retrieve 10-Norparvulenone
from Storage

Weigh Compound
(if solid) Prepare Solution Decontaminate Work Area

and Equipment Dispose of Waste Doff PPE Wash Hands
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Click to download full resolution via product page

Caption: Standard workflow for the safe handling of 10-Norparvulenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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